Cas no 64742-49-0 (2-Methylpentane)

• Product Name: 2-Methylpentane
• CAS No: 64742-49-0
• MF: C₆H₁₄
• MW: 86.1753621101379
• MDL: MFCD00081849
• CID: 58230
• Update Time: 2025-08-02

2-Methylpentane Chemical and Physical Properties

Names and Identifiers

• SOLVENT DEGREASER
• Hydrotreatedlightstraightrun(petroleum)
• naphtha(petroleum),hydrotreatedlight
• Naphtha,petroleum,hydrotreatedlight
• 40-70
• 100
• C8-9 ALKANE
• C9-10 ALKANE
• C9-11 ALKANE
• CYCLOALKANE
• Exxsol DSP 80
• PetroleuM ether
• PetroleuM ether, for residue analysis, boiling range 40-60?C, ECD tested halocarbons free
• Hydrotreated light naphtha (petroleum)
• 2-METHYLPENTANE
• Isohexane
• Pentane, 2-methyl-
• 2-Methylpentan
• 2-Methyl pentane
• 2-Methyl-pentane
• Dimethylpropylmethane
• 1,1-Dimethylbutane
• Methyl pentane
• iso-hexane
• 49IB0U6MLD
• iso-Hexan
• AFABGHUZZDYHJO-UHFFFAOYSA-N
• 2-Methylpentane, analytical standard
• Pentane, methyl-
• Isohexane, for HPLC, contains <5% n-Hexane
• Petroleum ether, extra pure, boiling range 60
• 2-Methylpentane

• MDL： MFCD00081849
• Inchi： 1S/C6H14/c1-4-5-6(2)3/h6H,4-5H2,1-3H3
• InChI Key： AFABGHUZZDYHJO-UHFFFAOYSA-N
• SMILES： C(C)(C)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 21.2
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless and transparent liquid, with special smell and extremely volatile
• Density: 0.75 g/mL at 20 °C
• Melting Point: <-100°C
• Boiling Point: 40-60°C
• Flash Point: <-30°C
• Refractive Index: n20/D 1.417
• Solubility: 0.01g/l practically insoluble
• Solubility: Insoluble in water,Energy and absolute ethanol\Ether\benzene\Trichloromethane and other organic solvents are miscible.{"error_code":"52001","error_msg":"TIMEOUT"},{"error_code":"52001","error_msg":"TIMEOUT"}\High heat can cause combustion and explosion.WithOxidizing agent{"error_code":"52001","error_msg":"TIMEOUT"}.{"error_code":"52001","error_msg":"TIMEOUT"}\flow\{"error_code":"52001","error_msg":"TIMEOUT"}.{"error_code":"52001","error_msg":"TIMEOUT"}.

2-Methylpentane Security Information

• Hazardous Material transportation number：UN 3295 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-65-45-67-51/53-38-11
• Safety Instruction： 2-16-33-43-46-45-53-62-61-36/37
• RTECS：OI6180000
• Hazardous Material Identification：
• HazardClass：3.1
• PackingGroup：II
• Explosive Limit：0.8-7.4%(V)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes Branched alkanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 2-Methylpentane

Comprehensive Guide to 2-Methylpentane (CAS No. 64742-49-0): Properties, Applications, and Industry Insights

2-Methylpentane (CAS No. 64742-49-0), a branched-chain alkane, is a versatile hydrocarbon widely used in industrial and laboratory settings. This colorless, volatile liquid belongs to the hexane isomers family, characterized by its molecular formula C₆H₁₄. With increasing interest in sustainable solvents and low-toxicity alternatives, 2-Methylpentane has gained attention for its balanced properties between reactivity and environmental safety.

The compound's boiling point (60-63°C) and flash point (-7°C) make it suitable for applications requiring moderate volatility. Unlike linear alkanes, its branched structure (isohexane structure) contributes to higher octane numbers, a feature leveraged in fuel blending and petroleum refining. Recent studies highlight its role in green chemistry initiatives, where researchers explore its potential as a replacement for more hazardous solvents like n-hexane.

In chromatography, 2-Methylpentane serves as a non-polar mobile phase for separating hydrophobic compounds. Its low water solubility (0.013 g/L at 25°C) and high lipid affinity align with growing demand for specialty solvents in pharmaceutical extraction processes. Analytical laboratories frequently inquire about "2-Methylpentane vs n-hexane polarity" – a comparison revealing its slightly lower dipole moment (0.08 D) than linear isomers.

The manufacturing sector utilizes CAS 64742-49-0 in polymer production, particularly for polyolefin catalysts. Its ability to dissolve Ziegler-Natta catalysts without decomposition supports polyethylene and polypropylene synthesis. Industry reports indicate rising searches for "bio-based 2-Methylpentane," reflecting the shift toward renewable hydrocarbons derived from biomass fermentation.

Environmental considerations drive innovation in 2-Methylpentane recovery systems. Advanced vapor capture technologies now achieve >95% recycling efficiency, addressing VOC emission concerns. Regulatory databases show increased queries about "2-Methylpentane OSHA exposure limits" (current PEL: 500 ppm), underscoring workplace safety priorities.

Material compatibility studies confirm 2-Methylpentane's stability with stainless steel, PTFE, and most elastomers at standard temperatures. This property, combined with its azeotropic behavior with ethanol (bp: 58.1°C at 70% composition), expands utility in extractive distillation processes. Technical forums frequently discuss "purifying 2-Methylpentane" methods, with molecular sieves emerging as the preferred drying agent.

Emerging applications include battery electrolyte formulations, where its low dielectric constant (1.89 at 20°C) improves lithium salt dissociation. Energy researchers are investigating "2-Methylpentane ionic conductivity" for next-generation energy storage systems. Meanwhile, the compound's Kauri-butanol value (31.4) maintains relevance in paint and coating industries as a balanced solvent strength parameter.

Thermodynamic data reveals 2-Methylpentane's heat capacity (189.5 J/mol·K at 25°C) and vapor pressure (226 mmHg at 25°C), critical for process engineering calculations. These properties fuel academic searches for "2-Methylpentane thermodynamic tables" among chemical engineering students. The compound's autoignition temperature (306°C) also features prominently in combustion research papers.

Quality specifications typically require >99% purity 2-Methylpentane, with gas chromatography being the standard analytical method. Industry best practices emphasize checking for peroxide formation during long-term storage, a topic generating numerous "2-Methylpentane storage guidelines" searches. Recent advancements in stabilizer additives have extended shelf life to 24+ months under nitrogen atmosphere.

Global market analysis shows Asia-Pacific as the fastest-growing region for 2-Methylpentane consumption, driven by electronics and automotive sectors. Supply chain experts monitor "2-Methylpentane price trends" closely, with 2023-24 data indicating 5-8% annual demand growth. Sustainable production methods, including catalytic isomerization of n-hexane, continue to evolve in response to carbon footprint reduction targets.